N-(3-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-oxopropyl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-[3-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-oxopropyl]-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H19FN2O3S/c17-14-6-1-2-7-15(14)23(21,22)18-11-10-16(20)19-12-4-3-5-13(19)9-8-12/h1-4,6-7,12-13,18H,5,8-11H2
• InChI Key: CVONWZUCCHYZHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CCC1N2C(=O)CCNS(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C16H19FN2O3S
• Molecular Weight: 338.4 g/mol

Description

N-(3-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-oxopropyl)-2-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C16H19FN2O3S and its molecular weight is 338.4. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Tranquilizer Properties

Research has highlighted compounds with structures closely related to N-(3-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-oxopropyl)-2-fluorobenzenesulfonamide, showing significant analgesic and tranquilizer activities. These compounds exhibit both tranquilizing action and moderate analgesic activity, indicating their potential in the therapy of pain syndromes under conditions of increased tranquilizer readiness (Zlenko, Palchikov, & Rybalko, 2012).

COX-2 Inhibition for Anti-inflammatory Applications

A study on derivatives of benzenesulfonamide, including the fluorinated variant, demonstrated significant inhibition of the cyclooxygenase-2 (COX-2) enzyme. These findings indicate the compound's potential in the treatment of conditions such as rheumatoid arthritis, osteoarthritis, and acute pain due to its selective COX-2 inhibition, enhancing the therapeutic profile by potentially reducing gastrointestinal side effects commonly associated with non-selective NSAIDs (Hashimoto et al., 2002).

Novel Synthetic Methodologies

The compound's related chemical structure has been utilized in copper-catalyzed aminoazidation of alkenes, demonstrating an efficient approach for the synthesis of vicinal amino azides. These derivatives are valuable in producing a variety of amine compounds, highlighting the compound's utility in advancing synthetic chemistry techniques (Zhang & Studer, 2014).

Metabolic Studies

In-depth metabolic studies on closely related sulfonamide compounds have revealed insights into their biotransformation. These studies provide essential information on the metabolic pathways, potentially guiding the development of similar compounds with improved pharmacokinetic profiles and reduced toxicity (Słoczyńska et al., 2018).

Antimicrobial and Antitumor Applications

N-heterocyclic carbenes (NHCs) carrying similar sulfonamide functionalities have shown efficacy as antibacterial and antitumor agents. The structural diversity and chemical properties of these compounds, including their silver complexes, offer promising avenues for developing new treatments against bacterial infections and cancer (Johnson, Southerland, & Youngs, 2017).